1-[2-(Morpholin-4-yl)ethyl]-3-(3,4,5-trimethoxyphenyl)urea

• IUPAC Name: 1-(2-morpholin-4-ylethyl)-3-(3,4,5-trimethoxyphenyl)urea
• InChI: InChI=1S/C16H25N3O5/c1-21-13-10-12(11-14(22-2)15(13)23-3)18-16(20)17-4-5-19-6-8-24-9-7-19/h10-11H,4-9H2,1-3H3,(H2,17,18,20)
• InChI Key: OAVNQQPYFFXMHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)NCCN2CCOCC2
• Molecular Formula: C16H25N3O5
• Molecular Weight: 339.39 g/mol

Description

1-[2-(Morpholin-4-yl)ethyl]-3-(3,4,5-trimethoxyphenyl)urea is a synthetic organic compound that features a morpholine ring and a trimethoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(Morpholin-4-yl)ethyl]-3-(3,4,5-trimethoxyphenyl)urea typically involves the reaction of 3,4,5-trimethoxyaniline with 2-chloroethylmorpholine in the presence of a base, followed by the addition of an isocyanate to form the urea linkage. The reaction conditions often include:

Solvent: Common solvents used include dichloromethane or tetrahydrofuran.

Temperature: The reaction is usually carried out at room temperature or slightly elevated temperatures.

Catalysts: Bases such as triethylamine or sodium hydride are often used to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

1-[2-(Morpholin-4-yl)ethyl]-3-(3,4,5-trimethoxyphenyl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the morpholine ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Lithium aluminum hydride in ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding N-oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

1-[2-(Morpholin-4-yl)ethyl]-3-(3,4,5-trimethoxyphenyl)urea has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 1-[2-(Morpholin-4-yl)ethyl]-3-(3,4,5-trimethoxyphenyl)urea involves its interaction with molecular targets such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The specific pathways involved depend on the context of its use, such as inhibiting a particular enzyme in cancer cells or binding to a receptor in microbial cells.

Comparison with Similar Compounds

Similar Compounds

1-[2-(Morpholin-4-yl)ethyl]-3-(3,4,5-trimethoxyphenyl)urea: Known for its unique combination of a morpholine ring and a trimethoxyphenyl group.

1-[2-(Morpholin-4-yl)ethyl]-3-(4-methoxyphenyl)urea: Similar structure but with a single methoxy group, leading to different chemical and biological properties.

1-[2-(Morpholin-4-yl)ethyl]-3-(3,4-dimethoxyphenyl)urea: Contains two methoxy groups, which may affect its reactivity and interactions.

Uniqueness

This compound is unique due to the presence of three methoxy groups on the phenyl ring, which can influence its electronic properties and interactions with biological targets. This makes it a valuable compound for research and development in various scientific fields.